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FAQs on Ametoctradin and Rotational Crops

e What is the primary concern with ametoctradin and rotational crops? The primary concern is the
potential for soil persistence of ametoctradin and its metabolites, which can be taken up by crops
planted in subsequent seasons. Metabolism studies in rotational crops identified the soil metabolites

M650F03 and M650F04 as major residues [1].

e What are the relevant residue definitions? The residue definition for enforcement is parent
ametoctradin for all plant groups. For risk assessment of rotational crops, the residue definition is the

sum of ametoctradin, M650F03, and M650F04, expressed as ametoctradin [1].

e What specific risk mitigation measures are required? While EFSA confirms that risk mitigation is
necessary, the specific measures (such as planting restrictions, crop rotation intervals, or field
monitoring) are not detailed in the publicly available scientific opinions. EFSA states that Member
States should consider specific risk mitigation measures to avoid the presence of these residues in
rotational crops [1]. Researchers must consult the national or regional regulations in their area for

precise, legally mandated requirements.

Experimental Protocol for Soil Metabolite Analysis
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For researchers investigating the magnitude of ametoctradin and its soil metabolite residues in rotational

crops, the following methodology can serve as a guide, based on EFSA's assessment practices [1].

¢ 1. Study Design: Establish rotational crop trials following approved agricultural practices for
ametoctradin on the primary crop. Subsequently, plant representative rotational crops (e.g., root
vegetables, leafy greens, and cereal grains) in the same soil at various intervals post-application.

e 2. Sample Collection: Collect samples of the rotational crops at the point of harvest. Also, collect soll
samples at the time of planting the rotational crops to determine the initial residue levels.

¢ 3. Analytical Enforcement: Analyze the samples using a sufficiently validated analytical method.
The enforcement residue definition is ametoctradin. The available method enables quantification of
residues at or above 0.01 mg/kg (the Limit of Quantification or LOQ) [1].

¢ 4. Risk Assessment: For a comprehensive risk assessment, analyze the samples for the
compounds covered by the risk assessment residue definition: ametoctradin, M650F03, and
M650F04. The results should be expressed as the sum of these compounds in terms of
ametoctradin.

The table below summarizes the key compounds of interest.

Compound / Residue

L Type Relevance to Rotational Crops

Definition

Ametoctradin Active Substance Parent compound; part of both enforcement and
risk assessment definitions [1].

M650F03 Soil Metabolite A major residue identified in rotational crops;
included in the risk assessment residue definition
[1].

M650F04 Soil Metabolite A major residue identified in rotational crops;
included in the risk assessment residue definition
[1].

Sum of ametoctradin, Risk Assessment The residue definition for conducting the consumer

M650F03 & M650F04 Definition risk assessment for rotational crops [1].

Workflow for Addressing Residues in Rotational Crops
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The following diagram outlines the logical workflow for identifying and managing the risk of ametoctradin

residues in rotational crops, from problem identification to the implementation of solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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